Cas no 83355-88-8 (5-ethynyl-2,4-dimethoxypyrimidine)

• Product Name: 5-ethynyl-2,4-dimethoxypyrimidine
• CAS No: 83355-88-8
• MF: C₈H₈N₂O₂
• MW: 164.161321640015
• MDL: MFCD32691545
• CID: 3521808
• PubChem ID: 5273946
• Update Time: 2025-06-09

5-ethynyl-2,4-dimethoxypyrimidine Chemical and Physical Properties

Names and Identifiers

• PYRIMIDINE, 5-ETHYNYL-2,4-DIMETHOXY-
• 5-ethynyl-2,4-dimethoxypyrimidine
• SCHEMBL8355310
• 2,4-Dimethoxy-5-ethynylpyrimidine
• EN300-2009292
• 5-ethynyl-2,4-dimethoxy-pyrimidine
• A1-41013
• 83355-88-8

• MDL： MFCD32691545
• Inchi： 1S/C8H8N2O2/c1-4-6-5-9-8(12-3)10-7(6)11-2/h1,5H,2-3H3
• InChI Key： XLESKJZVDQPHLY-UHFFFAOYSA-N
• SMILES： C1(OC)=NC=C(C#C)C(OC)=N1

Computed Properties

• Exact Mass: 164.058577502Da
• Monoisotopic Mass: 164.058577502Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 44.2Ų

Additional information on 5-ethynyl-2,4-dimethoxypyrimidine

5-ethynyl-2,4-dimethoxypyrimidine (CAS No. 83355-88-8): A Comprehensive Overview

5-ethynyl-2,4-dimethoxypyrimidine (CAS No. 83355-88-8) is a versatile compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents and as a key intermediate in synthetic chemistry.

The molecular structure of 5-ethynyl-2,4-dimethoxypyrimidine consists of a pyrimidine ring with two methoxy groups at the 2 and 4 positions, and an ethynyl group at the 5 position. This configuration imparts distinct chemical properties that make it a valuable building block for the synthesis of more complex molecules. The presence of the ethynyl group, in particular, provides a reactive site for various chemical transformations, such as click chemistry reactions, which are widely used in the synthesis of bioconjugates and functional materials.

In recent years, 5-ethynyl-2,4-dimethoxypyrimidine has been extensively studied for its potential applications in medicinal chemistry. One notable area of research involves its use as a precursor for the synthesis of antiviral agents. Studies have shown that derivatives of this compound exhibit potent antiviral activity against a range of viral pathogens, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The mechanism of action is thought to involve the inhibition of viral replication through the disruption of key enzymatic processes.

Beyond antiviral applications, 5-ethynyl-2,4-dimethoxypyrimidine has also been explored for its potential as an anticancer agent. Research has demonstrated that certain derivatives of this compound can selectively target and inhibit cancer cells while sparing normal cells. The selective cytotoxicity is attributed to the ability of these derivatives to interfere with DNA synthesis and repair pathways, which are often dysregulated in cancer cells. This makes 5-ethynyl-2,4-dimethoxypyrimidine a promising lead compound for the development of novel anticancer drugs.

In addition to its therapeutic applications, 5-ethynyl-2,4-dimethoxypyrimidine has found utility in the field of chemical biology as a tool for probing cellular processes. For instance, it can be used to label specific biomolecules through click chemistry reactions, enabling researchers to study their interactions and functions within living cells. This approach has been particularly useful in understanding the roles of specific proteins and nucleic acids in various biological pathways.

The synthesis of 5-ethynyl-2,4-dimethoxypyrimidine typically involves a multi-step process that begins with the formation of a pyrimidine core followed by the introduction of the methoxy and ethynyl groups. Various synthetic strategies have been developed to optimize yield and purity, making it readily available for research purposes. The ease of synthesis and functionalization further enhances its appeal as a versatile building block in organic synthesis.

In conclusion, 5-ethynyl-2,4-dimethoxypyrimidine (CAS No. 83355-88-8) is a multifaceted compound with significant potential in both research and pharmaceutical applications. Its unique structural features and reactivity make it an invaluable tool for chemists and biologists alike. As ongoing research continues to uncover new applications and mechanisms of action, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.